molecular formula C9H14N2O2 B7362873 2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one

2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one

Cat. No.: B7362873
M. Wt: 182.22 g/mol
InChI Key: HKGIQQOOYOGGQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one is a pyrazolone derivative characterized by a pyrazol-3-one core substituted with an ethyl group at position 2 and an oxolan-3-yl (tetrahydrofuran-3-yl) group at position 3. Pyrazolone derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, often attributed to their heterocyclic structure and substituent-dependent electronic effects . The oxolan-3-yl group may enhance solubility compared to purely aromatic substituents, while the ethyl group could influence lipophilicity and metabolic stability .

Properties

IUPAC Name

2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H14N2O2/c1-2-11-9(12)5-8(10-11)7-3-4-13-6-7/h7H,2-6H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HKGIQQOOYOGGQC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=O)CC(=N1)C2CCOC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H14N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

182.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one typically involves the condensation of ethyl acetoacetate with hydrazine hydrate to form the pyrazolone ring. The oxolan-3-yl group can be introduced through a subsequent alkylation reaction using an appropriate oxolane derivative under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent product quality and yield. Reaction conditions such as temperature, pressure, and solvent choice are carefully controlled to maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding pyrazolone derivatives.

    Reduction: Reduction reactions can yield hydropyrazolone derivatives.

    Substitution: The ethyl and oxolan-3-yl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

    Substitution: Nucleophilic substitution reactions can be carried out using reagents like alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazolone N-oxides, while reduction can produce hydropyrazolones.

Scientific Research Applications

2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one has several applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

    Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

    Medicine: Explored for its pharmacological properties, including anti-inflammatory and analgesic effects.

    Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity through binding interactions. The molecular pathways involved can vary but often include inhibition of enzyme activity or receptor antagonism.

Comparison with Similar Compounds

Comparison with Similar Pyrazol-3-one Derivatives

The following table and analysis compare 2-ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one with structurally related pyrazol-3-one compounds in terms of substituents, molecular properties, and reported applications:

Compound Name Substituents (Positions) Molecular Formula Molecular Weight (g/mol) Key Properties/Applications References
2-Ethyl-5-(oxolan-3-yl)-4H-pyrazol-3-one 2-Ethyl, 5-oxolan-3-yl C₉H₁₂N₂O₂ 180.21 Hypothesized solubility enhancement from oxolan; potential antimicrobial activity inferred from pyrazolone class
5-Methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one 2-Phenyl, 5-methyl C₁₀H₁₀N₂O 174.20 Used as a precursor in organic synthesis; forms chelates with metals
4-Ethyl-5-methyl-2-phenyl-1,2-dihydro-pyrazol-3-one 2-Phenyl, 4-ethyl, 5-methyl C₁₂H₁₄N₂O 202.25 Intermediate in dye and pharmaceutical synthesis; exhibits tautomerism
5-Ethoxy-2-phenyl-4-[(3-pyridinylmethyl)amino]methylene-2,4-dihydro-3H-pyrazol-3-one 2-Phenyl, 5-ethoxy, 4-substituted C₁₈H₁₉N₃O₂ 321.37 Demonstrates anticonvulsant activity in preclinical models; ethoxy group enhances metabolic stability
4-(3-Allyl-5-ethoxy-4-hydroxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one 2-Phenyl, 4-benzylidene, 5-methyl C₂₂H₂₂N₂O₃ 362.42 Chromogenic properties; used in colorimetric assays for metal ion detection

Structural and Functional Analysis

  • Ethyl vs.
  • Biological Relevance: While 5-ethoxy-2-phenyl-4-[(3-pyridinylmethyl)amino]methylene-2,4-dihydro-3H-pyrazol-3-one shows anticonvulsant activity due to its electron-withdrawing ethoxy group and pyridine moiety , the oxolan-3-yl group in the target compound might favor interactions with oxygen-dependent enzymes or receptors. 4-(3-Allyl-5-ethoxy-4-hydroxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one demonstrates utility in analytical chemistry, highlighting the versatility of pyrazolone derivatives in non-pharmaceutical applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.